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Compound of Interest

Propan-2-amine-d9

Compound Name:
(hydrochloride)

Cat. No.: B12394131

Get Quote

Executive Summary

Propan-2-amine-d9 hydrochloride (Isopropylamine-d9 HCI) is the fully deuterated hydrochloride

salt of isopropylamine. It serves as a critical Internal Standard (IS) in quantitative LC-MS/MS
bioanalysis and a mechanistic probe in enzymatic kinetic studies (specifically for
Semicarbazide-Sensitive Amine Oxidase, SSAO/VAP-1).

While chemically defined as a "d9" species (

), its behavior in protic solvents (e.g., LC-MS mobile phases) results in rapid hydrogen-
deuterium exchange (HDX) at the amine moiety, effectively rendering it a d7 species during
detection. Understanding this physicochemical nuance is vital for accurate mass transition
selection.

Molecular Architecture & Specifications
Chemical Structure

The molecule consists of a three-carbon backbone where all seven non-exchangeable protons
are replaced by deuterium (
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). The amine nitrogen is also deuterated in the solid state, but these atoms are labile.

Click to download full resolution via product page

Figure 1: Structural representation of Propan-2-amine-d9 hydrochloride.[1] Note the salt
association with chloride (Cl-).

Physicochemical Data Table
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Property Specification Notes

Propan-2-amine-d9

IUPAC Name ) Also: Isopropylamine-d9 HCI
hydrochloride
CAS Number 1219798-50-1 Specific to the d9 HCI salt
Chemical Formula Solid state formula
Molecular Weight 104.63 g/mol Includes HCI and 9 Deuteriums
Free Base MW 68.16 g/mol
69.13 Da (
. See Section 2.3 regarding
Exact Mass (Cation) )/67.12 Da (
exchange
)
Appearance White to off-white solid Hygroscopic
Solubility Water, Methanol, DMSO Highly soluble in polar solvents

The "d9" vs. "d7" Mass Shift Paradox

In the solid state, the molecule is fully deuterated (

). However, upon dissolution in protic solvents (e.g., Water/Formic Acid mobile phases), the
deuterium atoms on the nitrogen (

) rapidly exchange with solvent protons (

).

o Solid State:

(Mass contribution from D = 9)

 In Solution (LC-MS):

(Mass contribution from D = 7)
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Critical Protocol Note: When setting up Multiple Reaction Monitoring (MRM) transitions,
researchers must target the d7 mass shift (+7 Da) relative to the unlabeled standard, not +9
Da, unless using strictly aprotic anhydrous solvents.

Applications in Drug Development[1][2][3]
Internal Standard for LC-MS/MS

Propan-2-amine-d9 is the gold standard IS for quantifying isopropylamine impurities or
metabolites (e.g., from propranolol or bisoprolol). Its co-elution with the analyte compensates
for matrix effects (ion suppression/enhancement).[2]

Mechanistic Probe: SSAO/VAP-1 Kinetics

Semicarbazide-Sensitive Amine Oxidase (SSAO), also known as VAP-1, oxidatively
deaminates primary amines to aldehydes. The rate-determining step often involves the
abstraction of the

-proton (at C2).

» Deuterium Kinetic Isotope Effect (DKIE): Replacing the C2-H with C2-D (present in this d9
molecule) significantly slows the reaction rate (

). This property is used to map the catalytic mechanism of SSAO inhibitors.

SSAO / VAP-1
(Enzyme)

Propan-2-amine-d9
(Substrate)

C-D Bond Cleavage
(Slowed by DKIE) .

e s__

I
: Imine Intermediate l
| (Rate Limiting Step) |

,-'.Catalysis

Hydrolysis

Acetone-d6 + NH3 + H202
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Figure 2: Oxidative deamination pathway by SSAO. The C-D bond cleavage at the alpha-
carbon is the primary site for Kinetic Isotope Effects.

Experimental Protocols
Stock Solution Preparation

Due to the hygroscopic nature of amine hydrochlorides, rapid weighing and immediate
dissolution are required.

o Equilibration: Allow the vial to reach room temperature before opening to prevent
condensation.

e Weighing: Weigh approximately 1.53 mg of Propan-2-amine-d9 HCI to achieve the molar
equivalent of 1.0 mg of the free base (Correction Factor

).

o Calculation:

» Solvent: Dissolve in 0.1% Formic Acid in Water (or Methanol) to generate a stable stock
(e.g., 1 mg/mL free base equivalent).

» Storage: Store aliquots at -20°C. Stability is >6 months if sealed properly.

LC-MS/MS Method Setup (Example)

This protocol assumes a standard Reverse Phase (C18 or PFP) separation.

¢ Column: PFP (Pentafluorophenyl) columns are recommended for small polar amines to
enhance retention.

¢ Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.

o Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[3]
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MRM Transition Table:

Precursor lon (

Product lon Product lon Collision
Compound
) (Quant) (Qual) Energy (eV)
, 43.1 ( 18.0 (
Isopropylamine
propy 60.1 15-20
(Unlabeled) ) )
: 46.1 ( 18.0 (
Isopropylamine-
propy 67.1* 15-20
do (1S) ) )

Note: The Precursor lon is 67.1 m/z, corresponding to the d7 species (

) formed via exchange in the mobile phase. Do not search for 69.1 m/z unless using aprotic
solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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